Cas no 887973-64-0 (5-(3-methoxyphenyl)pyridine-3-carbaldehyde)

• Product Name: 5-(3-methoxyphenyl)pyridine-3-carbaldehyde
• CAS No: 887973-64-0
• MF: C₁₃H₁₁NO₂
• MW: 213.231943368912
• CID: 1033639
• PubChem ID: 24729812
• Update Time: 2025-06-11

5-(3-methoxyphenyl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(3-Methoxyphenyl)nicotinaldehyde
• 5-(3-Methoxyphenyl)nicotildehyde
• 5-(3-METHOXYPHENYL)PYRIDINE-3-CARBALDEHYDE
• SHHGRBQBFYDHFN-UHFFFAOYSA-N
• SCHEMBL16180188
• 887973-64-0
• EN300-715990
• J-516177
• DTXSID80646985
• AB24175
• 5-(3-methoxyphenyl)-3-pyridinecarboxaldehyde
• DB-332610
• 5-(3-methoxyphenyl)pyridine-3-carbaldehyde

• Inchi： 1S/C13H11NO2/c1-16-13-4-2-3-11(6-13)12-5-10(9-15)7-14-8-12/h2-9H,1H3
• InChI Key： SHHGRBQBFYDHFN-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)C1C=NC=C(C=O)C=1

Computed Properties

• Exact Mass: 213.078978594g/mol
• Monoisotopic Mass: 213.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(3-methoxyphenyl)pyridine-3-carbaldehyde

Introduction to 5-(3-Methoxyphenyl)pyridine-3-carbaldehyde (CAS No. 887973-64-0)

5-(3-Methoxyphenyl)pyridine-3-carbaldehyde, with the CAS number 887973-64-0, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound belongs to the class of pyridine derivatives and features a methoxy-substituted phenyl group attached to a pyridine ring, with an aldehyde functional group at the 3-position of the pyridine ring. The combination of these functional groups imparts distinct chemical properties and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 5-(3-methoxyphenyl)pyridine-3-carbaldehyde is C₁₄H₁₃NO₂, and its molecular weight is approximately 227.26 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including coupling reactions, oxidation steps, and functional group transformations. One common synthetic route involves the reaction of 3-methoxybenzaldehyde with 3-cyanopyridine, followed by reduction and subsequent oxidation to form the aldehyde moiety.

In terms of physical properties, 5-(3-Methoxyphenyl)pyridine-3-carbaldehyde is a solid at room temperature and exhibits moderate solubility in organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF). Its melting point is around 110-112°C, and it has a characteristic yellow color. The compound's stability under various conditions has been studied extensively, and it is generally stable under standard laboratory conditions but may degrade upon exposure to strong acids or bases.

The biological activity of 5-(3-Methoxyphenyl)pyridine-3-carbaldehyde has been the subject of numerous research studies. One area of significant interest is its potential as a lead compound in drug discovery. Pyridine derivatives are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. Recent studies have shown that 5-(3-Methoxyphenyl)pyridine-3-carbaldehyde exhibits promising cytotoxic effects against various cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the induction of apoptosis through the modulation of key signaling pathways.

In addition to its potential therapeutic applications, 5-(3-Methoxyphenyl)pyridine-3-carbaldehyde has also been explored for its use in materials science. The presence of the aldehyde functional group makes it an attractive candidate for polymerization reactions and the formation of supramolecular assemblies. Researchers have utilized this compound as a building block for the synthesis of functional polymers with tunable properties, such as conductivity and optical behavior. These materials have potential applications in electronic devices, sensors, and coatings.

The environmental impact of 5-(3-Methoxyphenyl)pyridine-3-carbaldehyde has also been evaluated. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are recommended to minimize any potential environmental risks. Studies have shown that the compound can be biodegraded under certain conditions, but further research is needed to fully understand its long-term environmental fate.

In conclusion, 5-(3-Methoxyphenyl)pyridine-3-carbaldehyde (CAS No. 887973-64-0) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique chemical structure and reactivity make it an important intermediate in the synthesis of more complex molecules with diverse biological activities and material properties. Ongoing research continues to uncover new uses and insights into the behavior of this intriguing compound.